Cas no 55109-28-9 (1-Propanesulfinic acid)

• Product Name: 1-Propanesulfinic acid
• CAS No: 55109-28-9
• MF: C₃H₈O₂S
• MW: 108.159420013428
• CID: 1592880
• PubChem ID: 643586
• Update Time: 2025-04-21

1-Propanesulfinic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfinic acid
• G41852
• propane-1-sulfinic acid
• DTXSID40349223
• NoName_1652
• thia-butanoic acid
• DTXSID60902410
• Propanesulfinic acid
• SCHEMBL491369
• InChI=1/C3H8O2S/c1-2-3-6(4)5/h2-3H2,1H3,(H,4,5
• 55109-28-9
• EN300-719737

• Inchi： 1S/C3H8O2S/c1-2-3-6(4)5/h2-3H2,1H3,(H,4,5)
• InChI Key： YGUNSCNKBIOMSG-UHFFFAOYSA-N
• SMILES： S(CCC)(=O)O

Computed Properties

• Exact Mass: 108.02454
• Monoisotopic Mass: 108.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Sulfinic acids